Cas no 21890-35-7 (1-bromobuta-1,3-diene)

1-Bromobuta-1,3-diene is a highly reactive brominated diene compound with the molecular formula C4H5Br. It features a conjugated system of double bonds, making it a valuable intermediate in organic synthesis, particularly for Diels-Alder reactions and polymerization processes. The presence of a bromine atom at the 1-position enhances its electrophilic reactivity, facilitating nucleophilic substitutions and cross-coupling reactions. This compound is widely used in the preparation of pharmaceuticals, agrochemicals, and specialty polymers due to its ability to introduce functional groups or serve as a building block for complex structures. Its stability under controlled conditions and compatibility with various catalysts further underscore its utility in synthetic chemistry.

1-bromobuta-1,3-diene structure

Product Name:1-bromobuta-1,3-diene

CAS No:21890-35-7

MF:C₄H₅Br

MW:132.986500501633

CID:1405211

PubChem ID:5364337

Update Time:2025-07-02

1-bromobuta-1,3-diene Chemical and Physical Properties

Names and Identifiers

- 1,3-butadiene, 1-bromo-
- 1-Bromobuta-1,3-diene
- LogP
- 1-bromobuta-1,3-diene
- Inchi： 1S/C4H5Br/c1-2-3-4-5/h2-4H,1H2/b4-3+
- InChI Key： LKNKAEWGISYACD-ONEGZZNKSA-N
- SMILES： Br/C=C/C=C

Computed Properties

Exact Mass: 131.95745

Experimental Properties

PSA: 0

1-bromobuta-1,3-diene Pricemore >>

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